Cas no 479030-51-8 (3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether)

3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether structure
479030-51-8 structure
Product Name:3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether
CAS No:479030-51-8
MF:C19H20O6
MW:344.358506202698
CID:6734561
Update Time:2024-03-03

3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether Chemical and Physical Properties

Names and Identifiers

    • Piperphilippinin I
    • 3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether
    • Inchi: 1S/C19H20O6/c1-24-18-9-11(3-5-16(18)21)6-13-10-25-19(23)14(13)7-12-2-4-15(20)17(22)8-12/h2-5,8-9,13-14,20-22H,6-7,10H2,1H3
    • InChI Key: QIYGFJXYYCKUFJ-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC=C(CC2C(CC3C=C(O)C(O)=CC=3)C(=O)OC2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • XLogP3: 1.355
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